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Compound of Interest

1,2-Phenylenediamine
dihydrochloride

Cat. No.: B147417

Compound Name:

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1,2-Phenylenediamine dihydrochloride. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and
compliant use of this chemical.

Chemical and Physical Properties

Property Value

o-Phenylenediamine dihydrochloride, 1,2-
Synonyms o ] ]
Benzenediamine dihydrochloride

CAS Number 615-28-1

Molecular Formula CeHsNz - 2HCI

Molecular Weight 181.06 g/mol [1]
Appearance Brownish-yellow crystals[1]
Melting Point 258°C (496.4°F)[2]

Solubility Slightly soluble in water.[1][3]

Hazard Identification and GHS Classification

1,2-Phenylenediamine dihydrochloride is classified as a hazardous chemical.[4]
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» Acute Toxicity: Toxic if swallowed (Category 3), Harmful in contact with skin (Category 4),
and Harmful if inhaled (Category 4).[4]

o Skin and Eye Irritation: Causes serious eye irritation (Category 2) and may cause an allergic
skin reaction (Category 1).[4]

e Long-Term Health Effects: Suspected of causing genetic defects (Category 2) and cancer
(Category 2).[4]

e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type Specifications

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4] A face shield may be required for
splash hazards.[5]

Eye/Face Protection

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure.[4] Immediately

change contaminated clothing.[6]

Use only under a chemical fume hood.[4] If dust
) ] is generated, a NIOSH/MSHA or European
Respiratory Protection ) ]
Standard EN 149 approved respirator is

required.[7]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:
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Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4]

Avoid the formation of dust.[4]

. Handling the Chemical:

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]

Avoid contact with eyes, skin, and clothing.[7]

Keep the container tightly closed when not in use.[7]

. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[7]

Keep the container tightly closed.[2]

Store locked up.[6]

. In Case of a Spill:

For solids, isolate the spill area for at least 25 meters (75 feet).[3]

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the material to avoid generating dust and place it into a suitable, labeled
disposal container.

Clean the spill area thoroughly.
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Emergency First Aid Procedures

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[7]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation develops.[4][7]

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation
give oxygen. Seek immediate medical attention.
[7]
Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4]

Disposal Plan

o Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4]

» Disposal must be in accordance with local, regional, and national hazardous waste

regulations.[4]

e Do not allow the chemical to enter drains or water courses.[4]

» Dispose of the contents and container to an approved waste disposal plant.[6]
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Workflow for Safe Handling of 1,2-
Phenylenediamine Dihydrochloride

Wear Appropriate PPE
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Storage
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Caption: Safe handling workflow for 1,2-Phenylenediamine dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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